Butyl 4-(2-oxopyrrolidin-1-yl)benzenesulfonate

• IUPAC Name: butyl 4-(2-oxopyrrolidin-1-yl)benzenesulfonate
• InChI: InChI=1S/C14H19NO4S/c1-2-3-11-19-20(17,18)13-8-6-12(7-9-13)15-10-4-5-14(15)16/h6-9H,2-5,10-11H2,1H3
• InChI Key: XMTXRVBABYPHPE-UHFFFAOYSA-N
• Canonical SMILES: CCCCOS(=O)(=O)C1=CC=C(C=C1)N2CCCC2=O
• Molecular Formula: C14H19NO4S
• Molecular Weight: 297.37 g/mol

Description

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of butyl 4-(2-oxopyrrolidin-1-yl)benzenesulfonate typically involves the reaction of butyl benzenesulfonate with 2-oxopyrrolidine. The reaction conditions often include the use of a solvent such as dimethylformamide (DMF) and a base like potassium phosphate monohydrate. The reaction is usually carried out at elevated temperatures to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

Butyl 4-(2-oxopyrrolidin-1-yl)benzenesulfonate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfonic acid derivatives.

Reduction: Reduction reactions can convert the sulfonate group to a sulfonamide.

Substitution: The compound can participate in nucleophilic substitution reactions, where the sulfonate group is replaced by other nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles like amines or thiols. The reactions are typically carried out under controlled conditions, including specific temperatures and pH levels, to ensure the desired outcome.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfonic acids, while reduction can produce sulfonamides. Substitution reactions can result in a variety of derivatives, depending on the nucleophile involved.

Scientific Research Applications

Butyl 4-(2-oxopyrrolidin-1-yl)benzenesulfonate has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It is used in the development of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of butyl 4-(2-oxopyrrolidin-1-yl)benzenesulfonate involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 4-(2-oxopyrrolidin-1-yl)benzenesulfonamide
• 2-(2-oxopyrrolidin-1-yl)acetamide
• 4-(2-oxopyrrolidin-1-yl)butanoic acid

Uniqueness

Butyl 4-(2-oxopyrrolidin-1-yl)benzenesulfonate is unique due to its specific structural features, which confer distinct chemical and biological properties